Cas no 361343-02-4 (2-(Methylsulfanyl)-5-(thiophene-2-carbonyl)-6-(trifluoromethyl)pyridine-3-carbonitrile)

• Product Name: 2-(Methylsulfanyl)-5-(thiophene-2-carbonyl)-6-(trifluoromethyl)pyridine-3-carbonitrile
• CAS No: 361343-02-4
• MF: C₁₃H₇F₃N₂OS₂
• MW: 328.332690477371
• CID: 5599232
• PubChem ID: 2335423
• Update Time: 2023-08-23

2-(Methylsulfanyl)-5-(thiophene-2-carbonyl)-6-(trifluoromethyl)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(methylsulfanyl)-5-(thiophene-2-carbonyl)-6-(trifluoromethyl)pyridine-3-carbonitrile
• EN300-26610927
• 361343-02-4
• Z56771662
• 2-(Methylsulfanyl)-5-(thiophene-2-carbonyl)-6-(trifluoromethyl)pyridine-3-carbonitrile

• Inchi： 1S/C13H7F3N2OS2/c1-20-12-7(6-17)5-8(11(18-12)13(14,15)16)10(19)9-3-2-4-21-9/h2-5H,1H3
• InChI Key： RXXCZTAKGZHFKX-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C1=CC(C#N)=C(N=C1C(F)(F)F)SC)=O

Computed Properties

• Exact Mass: 327.99518968g/mol
• Monoisotopic Mass: 327.99518968g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives